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Compound of Interest

Compound Name: alpha-Naphthoflavanone

CAS No.: 6051-86-1

Cat. No.: B600603 Get Quote

-Naphthoflavone (7,8-Benzoflavone) Solubility in DMSO and Ethanol

Executive Summary
-Naphthoflavone (CAS: 604-59-1), also known as 7,8-Benzoflavone, is a synthetic flavonoid
derivative widely utilized as a potent inhibitor of Cytochrome P450 family 1 (CYP1) enzymes,
specifically CYP1A1 and CYP1A2, and as an antagonist of the Aryl Hydrocarbon Receptor
(AhR).

Due to its lipophilic nature and planar aromatic structure,

-Naphthoflavone exhibits poor aqueous solubility, presenting significant challenges in preparing
stable working solutions for in vitro and in vivo assays. This guide provides a validated protocol
for solubilizing

-Naphthoflavone in Dimethyl Sulfoxide (DMSO) and Ethanol, ensuring experimental
reproducibility and preventing compound precipitation during biological dilution.

Physicochemical Profile & Solubility Data
Understanding the physical limitations of the compound is the first step in experimental design.

The following data summarizes the solubility thresholds established for high-purity (>98%)

-Naphthoflavone.

Table 1: Physicochemical Properties
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Property Value

Molecular Weight 272.30 g/mol

Formula C₁₉H₁₂O₂

Appearance Off-white to yellow crystalline powder

LogP (Octanol/Water) ~4.6 (Highly Lipophilic)

Storage (Solid) -20°C, Desiccated, Protected from light

Table 2: Solubility Thresholds
Solvent

Max Solubility
(Approx.)

Molar Equivalent Notes

DMSO ~30 mg/mL ~110 mM

Preferred Solvent.

Requires vortexing.

Stable at -20°C.

Ethanol (100%) ~3 - 5 mg/mL ~10 - 18 mM

Lower solubility. May

require warming

(37°C) to dissolve.

Water / PBS < 0.1 mg/mL < 0.3 mM

Insoluble. Do not

attempt direct

aqueous dissolution.

Expert Insight: While DMSO offers higher solubility, it is hygroscopic. Absorbed water can cause

the flavonoid to crash out of solution over time. Always use anhydrous DMSO and aliquot stocks

immediately.

Protocol 1: Preparation of Master Stock Solutions

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Create a stable, high-concentration Master Stock (typically 100 mM) for long-term

storage.

Materials Required
-Naphthoflavone (Solid)

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%)

Vortex Mixer

Amber glass vials (to prevent photodegradation and plastic leaching)

Step-by-Step Methodology
Weighing: Accurately weigh 27.2 mg of

-Naphthoflavone powder into a sterile amber glass vial.

Why: 27.2 mg in 1 mL yields exactly 100 mM, a standard calculation convenient for

decimal dilutions.

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Technique: Add the solvent slowly down the side of the vial to wash down any powder

adhering to the glass.

Solubilization: Vortex vigorously for 1-2 minutes.

Observation: The solution should turn clear yellow. If particles remain, sonicate in a water

bath at room temperature for 5 minutes. Avoid heating above 40°C to prevent thermal

degradation.

Inspection: Hold the vial up to a light source. The liquid must be strictly homogeneous with

no visible suspension.

Aliquot & Storage: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C.
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Protocol 2: Preparation of Working Solutions
(Aqueous Dilution)
Objective: Dilute the Master Stock into culture media or buffer without inducing precipitation

(the "Crash Effect").

The Challenge:

-Naphthoflavone is highly hydrophobic. Rapid addition of the stock to water causes immediate
precipitation, often invisible to the naked eye but disastrous for bioavailability.

Workflow Diagram: Solubilization & Dilution Strategy
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Figure 1: Step-wise solubilization workflow emphasizing the intermediate dilution step to

mitigate precipitation risks.

Step-by-Step Methodology
Preparation: Pre-warm your culture media or buffer to 37°C. Cold media accelerates

precipitation.

Intermediate Dilution (Recommended):

Dilute the 100 mM Master Stock 1:10 or 1:100 in DMSO first, creating a secondary stock

(e.g., 1 mM or 10 mM).
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Why: Pipetting very small volumes (e.g., 0.1 µL) of viscous 100 mM DMSO stock into

aqueous media often leads to local high concentrations and immediate crashing.

Final Dilution:

While vortexing the culture media gently (or stirring), add the secondary stock dropwise.

Ensure the final DMSO concentration does not exceed 0.1% to 0.5% (v/v), as DMSO itself

can induce cellular responses or cytotoxicity.

Validation: Inspect the final solution under a microscope if possible. The presence of micro-

crystals indicates failure; the data from such an assay will be invalid.

Biological Context & Mechanism
Understanding why you are using

-Naphthoflavone helps in troubleshooting. It acts primarily as an antagonist to the Aryl
Hydrocarbon Receptor (AhR), preventing the transcription of CYP1A1.

Pathway Diagram: Mechanism of Action
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Figure 2: Mechanistic pathway showing the competitive antagonism of AhR by

-Naphthoflavone, preventing downstream CYP1A1 transcription.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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